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Compound of Interest

Compound Name: Ibrexafungerp

Cat. No.: B609083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the minimum inhibitory

concentration (MIC) of Ibrexafungerp, a novel oral glucan synthase inhibitor. The information

compiled herein is based on established guidelines from the Clinical and Laboratory Standards

Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST),

as well as findings from peer-reviewed studies.

I. Quantitative Data Summary
The in vitro activity of Ibrexafungerp has been evaluated against a broad spectrum of fungal

pathogens. The following tables summarize the MIC and Minimum Effective Concentration

(MEC) data for key fungal species.

Table 1: Ibrexafungerp MIC Distribution for Candida Species
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Species
No. of
Isolates

MIC Range
(µg/mL)

MIC₅₀
(µg/mL)

MIC₉₀
(µg/mL)

Reference

Candida

albicans
>1000 0.016 - 0.5 0.06 - 0.125 0.125 [1][2]

Candida auris >400 0.06 - 2.0 0.5 1.0 [3][4][5][6]

Candida

glabrata
>246 ≤0.004 - 2 0.25 0.5 [7]

Candida

parapsilosis
>100 0.06 - ≥8 0.5 2.0 [1][2]

Candida

tropicalis
>100 0.06 - ≥8 0.5 2.0 [1][2]

Candida

krusei
>100 0.06 - ≥8 1.0 2.0 [1][2]

Table 2: Ibrexafungerp MEC Distribution for Aspergillus Species

Species
No. of
Isolates

MEC Range
(µg/mL)

MEC₅₀
(µg/mL)

MEC₉₀
(µg/mL)

Reference

Aspergillus

fumigatus
>100 Not specified 0.03 - 0.06 Not specified [8][9][10]

Aspergillus

flavus
Not specified Not specified <0.06 - 0.06 Not specified [11]

Aspergillus

terreus
>18

0.03 - 0.078

(GM)
Not specified Not specified [10]

Aspergillus

niger

complex

>16 Not specified Not specified Not specified [10]

II. Experimental Protocols
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The following are detailed methodologies for determining the MIC of Ibrexafungerp for yeasts

and molds, primarily based on the broth microdilution method.

A. Protocol for Yeasts (e.g., Candida spp.)
This protocol is adapted from the CLSI M27-A4 and EUCAST E.Def 7.3.2 guidelines.[4][12][13]

[14]

1. Materials:

Ibrexafungerp powder

Dimethyl sulfoxide (DMSO)

RPMI 1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

Sterile 96-well microtiter plates

Spectrophotometer (optional, for automated reading)

Fungal isolates and quality control strains (e.g., C. parapsilosis ATCC 22019, C. krusei ATCC

6258)[3][14]

2. Preparation of Ibrexafungerp Stock Solution: a. Dissolve Ibrexafungerp powder in DMSO

to create a high-concentration stock solution (e.g., 1600 µg/mL). b. Perform serial dilutions of

the stock solution in RPMI 1640 medium to prepare working solutions.

3. Inoculum Preparation: a. Subculture the yeast isolates on a suitable agar medium (e.g.,

Sabouraud Dextrose Agar) and incubate at 35°C for 24-48 hours. b. Prepare a suspension of

the yeast cells in sterile saline. c. Adjust the cell density of the suspension to a 0.5 McFarland

standard, which corresponds to approximately 1-5 x 10⁶ CFU/mL. d. Dilute the adjusted

inoculum in RPMI 1640 medium to achieve a final concentration of 0.5-2.5 x 10⁵ CFU/mL in the

microtiter plate wells.[12]

4. Microdilution Plate Preparation and Incubation: a. Add 100 µL of the appropriate

Ibrexafungerp dilution to each well of the microtiter plate. b. Add 100 µL of the prepared fungal

inoculum to each well. c. Include a growth control well (inoculum without drug) and a sterility

control well (medium only). d. Incubate the plates at 35°C for 24-48 hours.[4][13]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b609083?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/aac.02694-20
https://pmc.ncbi.nlm.nih.gov/articles/PMC10848775/
https://journals.asm.org/doi/10.1128/aac.00562-21
https://pmc.ncbi.nlm.nih.gov/articles/PMC9605171/
https://www.benchchem.com/product/b609083?utm_src=pdf-body
https://www.scynexis.com/wp-content/uploads/2022/12/2019-10-TIMM-Candida-auris-is-Highly-In-Vitro.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9605171/
https://www.benchchem.com/product/b609083?utm_src=pdf-body
https://www.benchchem.com/product/b609083?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10848775/
https://www.benchchem.com/product/b609083?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/aac.02694-20
https://journals.asm.org/doi/10.1128/aac.00562-21
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. MIC Endpoint Determination: a. The MIC is determined as the lowest concentration of

Ibrexafungerp that causes a significant inhibition of growth (typically ≥50%) compared to the

drug-free growth control.[1][4] b. Reading can be done visually or with a spectrophotometer at

450 nm.[1]

B. Protocol for Molds (e.g., Aspergillus spp.)
This protocol is based on the CLSI M38 and EUCAST E.Def 9.3.2 guidelines.[10]

1. Materials:

Same as for yeasts, with the addition of specific quality control strains for molds (e.g., A.

flavus ATCC 204304, A. fumigatus ATCC 204305).[8][9]

2. Preparation of Ibrexafungerp Stock Solution:

Follow the same procedure as for yeasts.

3. Inoculum Preparation: a. Grow the mold on a suitable agar medium (e.g., Potato Dextrose

Agar) at 35°C for 5-7 days, or until adequate sporulation is observed. b. Harvest the conidia by

flooding the agar surface with sterile saline containing a wetting agent (e.g., 0.05% Tween 20).

c. Adjust the conidial suspension to a final concentration of 0.4-5 x 10⁴ CFU/mL in RPMI 1640

medium.

4. Microdilution Plate Preparation and Incubation: a. Follow the same procedure as for yeasts.

b. Incubate the plates at 35°C for 48-96 hours.[15]

5. MEC Endpoint Determination: a. For molds, the endpoint is the Minimum Effective

Concentration (MEC), which is defined as the lowest concentration of Ibrexafungerp at which

a morphological change in the hyphae is observed (e.g., shorter, more branched hyphae).[8][9]

[16] b. The MEC is read visually.

III. Visualizations
Signaling Pathway
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Caption: Mechanism of action of Ibrexafungerp.
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Caption: Broth microdilution workflow for MIC testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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